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Compound of Interest

Compound Name: ER-Tracker Green

Cat. No.: B15358963

Technical Support Center: ER-Tracker™ Green

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals effectively use ER-
Tracker™ Green and minimize background fluorescence in their experiments.

Troubleshooting Guide: Reducing Background
Fluorescence

High background fluorescence can obscure the specific signal from ER-Tracker™ Green,
leading to poor image quality and difficulty in data interpretation. This guide addresses common
causes of high background and provides systematic solutions.
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High Background Fluorescence Observed

Is the background diffuse
or punctate?

Diffuse Punctate

Diffuse Background

Check Culture Medium:
- Use phenol red-free medium.
- Reduce serum (FBS/BSA) concentration or
use serum-free medium for imaging.

(Punctate/Aggregated Background

N
J

Check Dye Preparation:
- Ensure complete solubilization of lyophilized powder in DMSO.
- Avoid repeated freeze-thaw cycles of the stock solution.

Assess Cell Health:
- Use a viability dye to exclude dead cells,
which are a source of autofluorescence.

Optimize ER-Tracker™ Green Concentration:
- Titrate down from the recommended concentration.
- High concentration can lead to non-specific binding.

Optimize Incubation Time:
- Reduce incubation time.
- Prolonged incubation can increase background.

Improve Wash Steps:
- Increase the number or duration of washes
with pre-warmed buffer (e.g., HBSS).

Adjust Microscope Settings:
- Optimize gain/exposure settings.
- Use appropriate filters for BODIPY™ FL.

Background Reduced
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3. Wash Cells
(e.g., with pre-warmed HBSS)

4. Stain Cells
(Incubate with working solution
for 15-30 min at 37°C)

5. Wash Cells
(Replace staining solution with
fresh, probe-free medium)

6. Image Cells
(Live-cell fluorescence microscopy
using FITC filter set)
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 To cite this document: BenchChem. [how to reduce background fluorescence with ER-
Tracker Green]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15358963#how-to-reduce-background-fluorescence-
with-er-tracker-green]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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